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Compound of Interest

2-[(2-Fluorophenyl)amino]nicotinic
Compound Name: d
aci

Cat. No.: B1299657

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies and data
interpretation involved in the structure elucidation of 2-[(2-Fluorophenyl)amino]nicotinic acid.
Due to the limited availability of specific experimental data for this exact compound in public
databases, this guide leverages data from structurally analogous compounds to present a
predictive analysis. The principles and experimental protocols detailed herein are fundamental
for the characterization of novel small molecules in drug discovery and development. This
document outlines standard analytical techniques, including Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), and provides a
plausible synthetic route.

Introduction

2-[(2-Fluorophenyl)amino]nicotinic acid is a heterocyclic compound incorporating a nicotinic
acid scaffold and a 2-fluoroaniline moiety. Nicotinic acid, a form of vitamin B3, and its
derivatives are of significant interest in medicinal chemistry due to their diverse biological
activities. The introduction of a fluorophenylamino group can significantly modulate the
physicochemical and pharmacological properties of the parent molecule. Accurate structure
elucidation is a critical first step in the development of any new chemical entity. This guide
provides a framework for achieving this through modern analytical techniques.
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Predicted Chemical Structure

The chemical structure of 2-[(2-Fluorophenyl)amino]nicotinic acid is presented below. The
molecule consists of a pyridine ring carboxylated at the 3-position and substituted with a 2-
fluorophenylamino group at the 2-position.

Molecular Formula: C12H9FN202 Molecular Weight: 232.21 g/mol IUPAC Name: 2-[(2-
Fluorophenyl)amino]pyridine-3-carboxylic acid

Synthesis Pathway

A common and effective method for the synthesis of N-aryl-2-aminopyridines is the Buchwald-
Hartwig amination. A plausible synthetic route for 2-[(2-Fluorophenyl)amino]nicotinic acid
would involve the palladium-catalyzed cross-coupling of 2-chloronicotinic acid with 2-

fluoroaniline.
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Fluorophenyl)amino]nicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1299657#2-2-fluorophenyl-amino-nicotinic-acid-
structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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